2-bromo-N-(4-butylphenyl)acetamide

• IUPAC Name: 2-bromo-N-(4-butylphenyl)acetamide
• InChI: InChI=1S/C12H16BrNO/c1-2-3-4-10-5-7-11(8-6-10)14-12(15)9-13/h5-8H,2-4,9H2,1H3,(H,14,15)
• InChI Key: IIIQZVLJCUNXJE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CBr
• Molecular Formula: C12H16BrNO
• Molecular Weight: 270.17 g/mol

Description

2-Bromo-N-(4-butylphenyl)acetamide, also known as 4-butyl-2-bromobenzamide, is a versatile chemical compound with a wide range of applications in the laboratory. It is a white crystalline solid with a melting point of 172-174°C and is soluble in polar solvents such as ethanol, methanol, and acetone. It is used in a variety of scientific research applications, including the synthesis of pharmaceuticals, biochemistry and physiology studies, and as a reagent in organic synthesis.

Scientific Research Applications

Microwave-assisted Synthesis and Biological Assessment

A study by Ghazzali et al. (2012) reports on the microwave-assisted synthesis of derivatives similar to 2-bromo-N-(4-butylphenyl)acetamide, focusing on their structural elucidation and assessment against various bacterial strains and fungal species. The research highlights the antimicrobial potential of these compounds, suggesting their relevance in developing new antimicrobial agents Ghazzali et al., 2012.

Antimicrobial and Hemolytic Activity

Gul et al. (2017) synthesized a new series of derivatives and evaluated their antimicrobial and hemolytic activities. The study indicates the potential of these compounds in antimicrobial applications, with certain derivatives showing less toxicity and high activity against selected microbial species Gul et al., 2017.

Pharmacological Assessment of Novel Derivatives

Rani et al. (2016) synthesized novel derivatives for evaluation as cytotoxic, anti-inflammatory, analgesic, and antipyretic agents. This research underscores the therapeutic potential of such compounds, with specific derivatives demonstrating activities comparable to standard drugs Rani et al., 2016.

Synthesis, FT-IR Investigation, and Computational Study

Bhagyasree et al. (2013) conducted a study on the synthesis and antimicrobial properties of a benzoxazole derivative, offering insights into its molecular structure and potential energy distribution. This study highlights the broad-spectrum antimicrobial activity of the compound, suggesting its usefulness in developing new antimicrobial solutions Bhagyasree et al., 2013.

Dibromohydration of N-(2-alkynylaryl)acetamide

Qiu et al. (2017) described the dibromohydration of N-(2-alkynylaryl)acetamide, a process relevant for synthesizing N-(2-(2,2-dibromo-2-arylacetyl)aryl)acetamide derivatives. This method provides a metal-free approach to producing compounds with potential applications in chemical synthesis and drug development Qiu et al., 2017.